4-{[(1S)-2-(4-benzoylphenyl)-1-carboxyethyl]carbamoyl}butanoic acid

• Molecular Formula: C21H21NO6
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 5-[[(1S)-2-(4-benzoylphenyl)-1-carboxyethyl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C21H21NO6/c23-18(7-4-8-19(24)25)22-17(21(27)28)13-14-9-11-16(12-10-14)20(26)15-5-2-1-3-6-15/h1-3,5-6,9-12,17H,4,7-8,13H2,(H,22,23)(H,24,25)(H,27,28)/t17-/m0/s1
• InChI Key: WPLRAIROARARNY-KRWDZBQOSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C[C@@H](C(=O)O)NC(=O)CCCC(=O)O
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)CC(C(=O)O)NC(=O)CCCC(=O)O

Description

4-{[(1S)-2-(4-benzoylphenyl)-1-carboxyethyl]carbamoyl}butanoic acid is a complex organic compound with the molecular formula C21H21NO6 and a molecular weight of 383.3945 g/mol This compound is characterized by its intricate structure, which includes a benzoylphenyl group, a carboxyethyl group, and a butanoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(1S)-2-(4-benzoylphenyl)-1-carboxyethyl]carbamoyl}butanoic acid can be achieved through several synthetic routes. One common method involves the use of the Arndt-Eistert synthesis, which allows the formation of homologated carboxylic acids by reacting activated carboxylic acids with diazomethane and subsequent Wolff rearrangement of the intermediate diazoketones . This method is widely used for the synthesis of β-amino acids, which are of interest for pharmaceutical applications.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of these methods may vary depending on the manufacturer and the intended application of the compound.

Chemical Reactions Analysis

Types of Reactions

4-{[(1S)-2-(4-benzoylphenyl)-1-carboxyethyl]carbamoyl}butanoic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized at the benzylic position, leading to the formation of benzoic acids.

Reduction: Reduction reactions can modify the functional groups within the compound, potentially altering its chemical properties.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include potassium permanganate (KMnO4) for oxidation, and various reducing agents such as lithium aluminum hydride (LiAlH4) for reduction. The specific conditions for these reactions depend on the desired outcome and the functional groups present in the compound.

Major Products Formed

The major products formed from these reactions include benzoic acids from oxidation and various reduced forms of the compound from reduction reactions. Substitution reactions can yield a wide range of products depending on the substituents introduced.

Scientific Research Applications

4-{[(1S)-2-(4-benzoylphenyl)-1-carboxyethyl]carbamoyl}butanoic acid has several scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: It is studied for its potential biological activities and interactions with various biomolecules.

Medicine: The compound is of interest for its potential therapeutic properties, particularly in the development of new pharmaceuticals.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-{[(1S)-2-(4-benzoylphenyl)-1-carboxyethyl]carbamoyl}butanoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-{[(1S)-2-(4-benzoylphenyl)-1-carboxyethyl]carbamoyl}butanoic acid include other benzoylphenyl derivatives and carboxyethyl compounds. These compounds share structural similarities but may differ in their chemical properties and applications.

Uniqueness

The uniqueness of 4-{[(1S)-2-(4-benzoylphenyl)-1-carboxyethyl]carbamoyl}butanoic acid lies in its specific combination of functional groups, which confer distinct chemical properties and potential applications. Its ability to undergo a variety of chemical reactions and its potential biological activities make it a valuable compound for scientific research.

Biological Activity

4-{[(1S)-2-(4-benzoylphenyl)-1-carboxyethyl]carbamoyl}butanoic acid, also known by its IUPAC name, is a compound that has garnered attention for its potential biological activities, particularly in the context of cancer treatment and other therapeutic applications. This article delves into the compound's biological activity, supported by various research findings and case studies.

• Molecular Formula : C21H23NO5
• Molecular Weight : 369.41 g/mol
• CAS Number : 104504-43-0

Research indicates that compounds similar to 4-{[(1S)-2-(4-benzoylphenyl)-1-carboxyethyl]carbamoyl}butanoic acid exhibit anti-cancer properties primarily through the inhibition of tubulin polymerization. This interaction is critical for disrupting the mitotic spindle formation during cell division, thereby inducing apoptosis in cancer cells .

Anti-Cancer Properties

Several studies have highlighted the anti-proliferative effects of this compound and its analogs:

• In vitro Studies : In a study comparing various benzoyl-substituted compounds, it was found that those with electron-donating groups exhibited significantly enhanced anti-proliferative activity compared to those with electron-withdrawing groups. This suggests that structural modifications can greatly influence biological efficacy .
• IC50 Values : The most active analogs demonstrated IC50 values in the nanomolar range, indicating potent activity against various cancer cell lines .

Case Studies

• Study on Tubulin Inhibition : A series of analogs based on 4-benzoyl-imidazoles were synthesized and tested for their ability to inhibit tubulin polymerization. The most effective compound showed an IC50 of 15.7 nM, demonstrating a strong correlation between structural features and biological activity .
• Structure-Activity Relationship (SAR) : A comprehensive SAR analysis revealed that modifications to the benzoyl group significantly impacted the compound's ability to inhibit cancer cell proliferation. Compounds with bulky substituents tended to show enhanced activity .

Data Table: Biological Activity Summary

Compound Name	IC50 (nM)	Mechanism of Action	Reference
4-{[(1S)-2-(4-benzoylphenyl)-1-carboxyethyl]carbamoyl}butanoic acid	TBD	Inhibition of tubulin polymerization
Analog 1	15.7	Inhibition of tubulin polymerization
Analog 2	TBD	Induction of apoptosis in cancer cells